Cas no 2281020-97-9 (9-oxa-2-azaspiro5.5undecan-4-amine)

• Product Name: 9-oxa-2-azaspiro5.5undecan-4-amine
• CAS No: 2281020-97-9
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 5682976
• PubChem ID: 165923043
• Update Time: 2025-11-05

9-oxa-2-azaspiro5.5undecan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2281020-97-9
• 9-oxa-2-azaspiro[5.5]undecan-4-amine
• EN300-2569591
• 9-oxa-2-azaspiro5.5undecan-4-amine

• Inchi： 1S/C9H18N2O/c10-8-5-9(7-11-6-8)1-3-12-4-2-9/h8,11H,1-7,10H2
• InChI Key： YRRSVHFMZRLUCT-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CNCC(C2)N

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 47.3Ų

Additional information on 9-oxa-2-azaspiro5.5undecan-4-amine

9-Oxa-2-Azaspiro[5.5]Undecan-4-Amine: A Comprehensive Overview

The compound 9-Oxa-2-Azaspiro[5.5]Undecan-4-Amine, identified by the CAS registry number CAS No. 2281020-97-9, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the oxygen atom at position 9 and the nitrogen atom at position 2, forming a spiro structure with two five-membered rings.

The molecular structure of 9-Oxa-2-Azaspiro[5.5]Undecan-4-Amine consists of a spiro system where one ring is an oxacycle (containing an oxygen atom) and the other is an azacycle (containing a nitrogen atom). The nitrogen atom at position 4 carries an amine group, which can participate in various chemical reactions, making this compound versatile in synthetic chemistry. The spiro arrangement provides unique steric and electronic properties, which are advantageous in drug design and material science.

Recent studies have highlighted the potential of spiro compounds like 9-Oxa-2-Azaspiro[5.5]Undecan-4-Amine in the development of new pharmaceutical agents. Researchers have explored its ability to act as a scaffold for bioactive molecules, particularly in the design of kinase inhibitors and GPCR modulators. The nitrogen-containing ring system allows for hydrogen bonding interactions, which are crucial for molecular recognition and binding affinity in biological systems.

In addition to its pharmaceutical applications, CAS No. 2281020-97-9 has shown promise in materials science as a precursor for advanced polymers and functional materials. Its unique spiro structure enables the formation of cross-linked networks with improved mechanical and thermal properties, making it a valuable component in high-performance materials.

The synthesis of 9-Oxa-2-Azaspiro[5.5]Undecan-4-Amine typically involves multi-step organic reactions, including ring-closing metathesis and nucleophilic substitution reactions. Recent advancements in catalytic methods have improved the efficiency and scalability of its synthesis, making it more accessible for large-scale applications.

In terms of safety and handling, CAS No. 2281020-97-9 is classified as a non-hazardous chemical under normal conditions; however, proper precautions should be taken during synthesis and handling to ensure compliance with safety regulations.

The continued exploration of spiro compounds like 9-Oxa-2-Azaspiro[5.5]Undecan-4-Amine is expected to yield further insights into their potential applications across diverse fields, from drug discovery to advanced materials development.